Cas no 1206986-95-9 (1-(4-methylphenyl)-5-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole)

• Product Name: 1-(4-methylphenyl)-5-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole
• CAS No: 1206986-95-9
• MF: C₁₉H₁₈N₂S
• MW: 306.424623012543
• CID: 5449647
• Update Time: 2025-10-13

1-(4-methylphenyl)-5-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-5-phenyl-2-prop-2-enylsulfanylimidazole
• 1-(4-methylphenyl)-5-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole

• Inchi： 1S/C19H18N2S/c1-3-13-22-19-20-14-18(16-7-5-4-6-8-16)21(19)17-11-9-15(2)10-12-17/h3-12,14H,1,13H2,2H3
• InChI Key： CBCYNHFFFZPUBM-UHFFFAOYSA-N
• SMILES： C1(SCC=C)N(C2=CC=C(C)C=C2)C(C2=CC=CC=C2)=CN=1

Additional information on 1-(4-methylphenyl)-5-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole

Comprehensive Overview of 1-(4-methylphenyl)-5-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole (CAS No. 1206986-95-9)

The compound 1-(4-methylphenyl)-5-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole (CAS No. 1206986-95-9) is a specialized imidazole derivative that has garnered significant attention in pharmaceutical and materials science research. With its unique molecular structure featuring a phenyl and 4-methylphenyl substitution, this compound exhibits potential applications in drug discovery, organic electronics, and catalysis. Its prop-2-en-1-ylsulfanyl side chain further enhances its reactivity, making it a versatile intermediate for synthetic chemists.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in imidazole-based compounds like CAS 1206986-95-9. Researchers are exploring its role in designing small-molecule inhibitors for targeted therapies, particularly in oncology and inflammation. The compound’s structural modularity allows for easy derivatization, aligning with the growing demand for highly functionalized heterocycles in medicinal chemistry.

From a synthetic perspective, 1-(4-methylphenyl)-5-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole is synthesized via multicomponent reactions or cross-coupling methodologies, often leveraging palladium catalysis. Its allylthio group serves as a handle for further functionalization, enabling the creation of thioether-linked conjugates. This adaptability is critical for developing biocompatible materials and prodrug systems, topics frequently searched in academic and industrial databases.

In the context of sustainable chemistry, this compound’s potential as a ligand precursor for transition-metal catalysts is under investigation. The imidazole core can coordinate to metals, facilitating C–H activation or asymmetric synthesis—key areas in catalytic innovation. Such applications resonate with global efforts to reduce reliance on rare-earth metals and develop earth-abundant alternatives.

Analytical characterization of CAS 1206986-95-9 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. Its crystalline properties are of particular interest for solid-state physics studies, especially in designing organic semiconductors. These attributes align with the surge in searches for advanced materials for OLEDs and flexible electronics.

Safety and handling of 1-(4-methylphenyl)-5-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole adhere to standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation. Its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for industrial-scale applications.

In summary, CAS 1206986-95-9 represents a promising scaffold at the intersection of medicinal chemistry and materials science. Its synthetic versatility, coupled with emerging applications in catalysis and optoelectronics, positions it as a compound of enduring relevance. As research into heterocyclic compounds expands, this imidazole derivative is poised to play a pivotal role in addressing contemporary scientific challenges.